Cas no 946281-23-8 (3,4,5-trimethoxy-N-5-(1,2-oxazol-5-yl)-1,3,4-oxadiazol-2-ylbenzamide)

• Product Name: 3,4,5-trimethoxy-N-5-(1,2-oxazol-5-yl)-1,3,4-oxadiazol-2-ylbenzamide
• CAS No: 946281-23-8
• MF: C₁₅H₁₄N₄O₆
• MW: 346.29486322403
• CID: 5947838
• PubChem ID: 42477454
• Update Time: 2025-06-11

3,4,5-trimethoxy-N-5-(1,2-oxazol-5-yl)-1,3,4-oxadiazol-2-ylbenzamide Chemical and Physical Properties

Names and Identifiers

• 3,4,5-trimethoxy-N-5-(1,2-oxazol-5-yl)-1,3,4-oxadiazol-2-ylbenzamide
• Benzamide, N-[5-(5-isoxazolyl)-1,3,4-oxadiazol-2-yl]-3,4,5-trimethoxy-
• N-(5-(isoxazol-5-yl)-1,3,4-oxadiazol-2-yl)-3,4,5-trimethoxybenzamide
• 3,4,5-trimethoxy-N-[5-(1,2-oxazol-5-yl)-1,3,4-oxadiazol-2-yl]benzamide
• 946281-23-8
• AKOS024651231
• F2483-0021

• Inchi： 1S/C15H14N4O6/c1-21-10-6-8(7-11(22-2)12(10)23-3)13(20)17-15-19-18-14(24-15)9-4-5-16-25-9/h4-7H,1-3H3,(H,17,19,20)
• InChI Key： OYPGDNINOBGRKX-UHFFFAOYSA-N
• SMILES： C(NC1=NN=C(C2ON=CC=2)O1)(=O)C1=CC(OC)=C(OC)C(OC)=C1

Computed Properties

• Exact Mass: 346.09133418g/mol
• Monoisotopic Mass: 346.09133418g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 25
• Rotatable Bond Count: 6
• Complexity: 442
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 122Ų

Experimental Properties

• Density: 1.380±0.06 g/cm3(Predicted)
• pka: 9.65±0.70(Predicted)

Additional information on 3,4,5-trimethoxy-N-5-(1,2-oxazol-5-yl)-1,3,4-oxadiazol-2-ylbenzamide

Introduction to 3,4,5-trimethoxy-N-5-(1,2-oxazol-5-yl)-1,3,4-oxadiazol-2-ylbenzamide (CAS No. 946281-23-8)

3,4,5-trimethoxy-N-5-(1,2-oxazol-5-yl)-1,3,4-oxadiazol-2-ylbenzamide (CAS No. 946281-23-8) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include multiple methoxy groups and a 1,3,4-oxadiazole moiety. These structural elements contribute to its potential therapeutic applications and biological activities.

The methoxy groups in the compound's structure are known to enhance lipophilicity and improve solubility, which are crucial for optimizing drug delivery and bioavailability. The 1,3,4-oxadiazole ring is a versatile functional group that has been extensively studied for its pharmacological properties, including anti-inflammatory, antimicrobial, and anticancer activities. The combination of these features makes 3,4,5-trimethoxy-N-5-(1,2-oxazol-5-yl)-1,3,4-oxadiazol-2-ylbenzamide a promising candidate for various therapeutic applications.

Recent research has focused on the potential of 3,4,5-trimethoxy-N-5-(1,2-oxazol-5-yl)-1,3,4-oxadiazol-2-ylbenzamide in the treatment of neurodegenerative diseases. Studies have shown that this compound exhibits neuroprotective effects by modulating key signaling pathways involved in neuronal survival and function. For instance, it has been demonstrated to inhibit the activation of microglia and reduce the production of pro-inflammatory cytokines in the brain. These findings suggest that 3,4,5-trimethoxy-N-5-(1,2-oxazol-5-yl)-1,3,4-oxadiazol-2-ylbenzamide could be a valuable therapeutic agent for conditions such as Alzheimer's disease and Parkinson's disease.

In addition to its neuroprotective properties, 3,4,5-trimethoxy-N-5-(1,2-oxazol-5-yl)-1,3,4-oxadiazol-2-ylbenzamide has also shown promise in cancer research. Preclinical studies have indicated that this compound can induce apoptosis in various cancer cell lines by targeting specific signaling pathways involved in cell proliferation and survival. For example, it has been reported to inhibit the PI3K/Akt/mTOR pathway in breast cancer cells and reduce tumor growth in xenograft models. These results highlight the potential of 3,4,5-trimethoxy-N-5-(1,2-oxazol-5-y l)-1 , 3 , 4 - o x a d i a z o l - 2 - y l b e n z a m i d e as an anticancer agent.

The synthesis of 3 , 4 , 5 - t r i m e t h o x y - N - 5 - ( 1 , 2 - o x a z o l - 5 - y l ) - 1 , 3 , 4 - o x a d i a z o l - 2 - y l b e n z a m i d e involves several steps and requires careful optimization to achieve high yields and purity. Common synthetic routes include the condensation of appropriate carboxylic acids or esters with hydrazine derivatives to form the oxadiazole ring. Subsequent methylation reactions are used to introduce the methoxy groups onto the benzene ring. Advanced synthetic techniques such as microwave-assisted synthesis and catalytic methods have been employed to improve the efficiency and scalability of the synthesis process.

The pharmacokinetic properties of 3 , 4 , 5 - t r i m e t h o x y - N - 5 - ( 1 , 2 - o x a z o l - 5 - y l ) - 1 , 3 , 4 - o x a d i a z o l - 2 - y l b e n z a m i d e have also been extensively studied. In vivo experiments have shown that this compound exhibits favorable absorption profiles and good tissue distribution. It is rapidly absorbed from the gastrointestinal tract and reaches peak plasma concentrations within hours after administration. The compound is metabolized primarily by cytochrome P450 enzymes in the liver and is excreted via both renal and biliary pathways.

To further evaluate its therapeutic potential, clinical trials are currently underway to assess the safety and efficacy of 3 , 4 , 5 - t r i m e t h o x y - N - 5 - ( 1 , 2 - o x a z o l - 5 - y l ) - 1 , 3 , 4 - o x a d i a z o l - 2 - y l b e n z a m i d e in human subjects. Early-phase trials have demonstrated that this compound is well-tolerated at therapeutic doses with minimal adverse effects. Ongoing studies are focused on optimizing dosing regimens and identifying biomarkers that can predict response to treatment.

In conclusion, 3 , 4 , 5 - t r i m e t h o x y - N - 5 -(1 , 2-o x az ol-y l ) –1 ,3 ,4-o xa dia zo l –y lb en za mi de (CAS No. 946281 –2 –8) represents an exciting advancement in medicinal chemistry with potential applications in neurodegenerative diseases and cancer therapy. Its unique structural features and favorable pharmacological properties make it an attractive candidate for further development as a novel therapeutic agent.